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Compound of Interest

Compound Name: GDP-6-deoxy-L-mannose

Cat. No.: B15060762 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Guanosine diphosphate-6-deoxy-L-mannose (GDP-6-deoxy-L-mannose). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting. While a specific Safety Data Sheet (SDS) for GDP-6-
deoxy-L-mannose is not readily available, the recommendations provided are based on

information for structurally similar compounds and general laboratory safety protocols.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of GDP-6-deoxy-L-
mannose.

Property Value

Molecular Formula C₁₆H₂₅N₅O₁₅P₂

Molecular Weight 589.3 g/mol [1]

Appearance Assumed to be a white solid[2][3]

Odor Assumed to be odorless[2][3]
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Standard laboratory personal protective equipment is required to minimize exposure and

ensure safety.[4][5][6] This includes:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are mandatory.[4][7]

Body Protection: A standard laboratory coat must be worn at all times.

Footwear: Closed-toe shoes are required in the laboratory.[5]

Experimental Protocol: Preparation of an Aqueous
Solution
This protocol outlines the steps for safely preparing an aqueous solution of GDP-6-deoxy-L-
mannose.

Materials:

GDP-6-deoxy-L-mannose solid

Deionized water or appropriate buffer

Spatula

Weighing paper or boat

Volumetric flask

Magnetic stir bar and stir plate (optional)

Personal Protective Equipment (PPE)

Procedure:

Preparation: Ensure all necessary PPE is donned correctly before handling the compound.
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Weighing: Carefully weigh the desired amount of GDP-6-deoxy-L-mannose solid using a

clean spatula and weighing paper on an analytical balance.

Transfer: Transfer the weighed solid into a clean volumetric flask of the appropriate size.

Dissolving: Add a portion of the deionized water or buffer to the volumetric flask. Gently swirl

the flask to dissolve the solid. A magnetic stir bar and stir plate can be used to facilitate

dissolution.

Dilution: Once the solid is fully dissolved, add the remaining solvent to the calibration mark

on the volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling: Clearly label the flask with the name of the compound, concentration, solvent, and

date of preparation.

Operational and Disposal Plans
Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.[2][3]

Avoid creating dust when handling the solid form.

Store in a tightly sealed container in a cool, dry place.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Uncontaminated solid waste can likely be disposed of as regular laboratory waste.

Aqueous solutions should be disposed of down the drain with copious amounts of water,

provided this is in accordance with institutional and local guidelines.

Workflow for Safe Handling and Disposal
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Workflow for GDP-6-deoxy-L-mannose
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Caption: Safe handling and disposal workflow for GDP-6-deoxy-L-mannose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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